Cas no 28127-58-4 (2-Butenoic acid,2-methyl-, 1-methylpropyl ester, (2E)-)

• Product Name: 2-Butenoic acid,2-methyl-, 1-methylpropyl ester, (2E)-
• CAS No: 28127-58-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 251789
• PubChem ID: 6378649
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-, 1-methylpropyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, 1-methylpropyl ester, (2E)-
• sec-Butyl (2E)-2-methyl-2-butenoate
• SEC-BUTYL TIGLATE
• sec-Butyl (E)-2-methylbut-2-enoate
• butan-2-yl (E)-2-methylbut-2-enoate
• 28127-58-4
• J-016984
• UKJTZSWULQNVJI-FNORWQNLSA-N
• sec-Butyl tiglate, 97%
• SCHEMBL17088053
• DB-256063

• Inchi： 1S/C9H16O2/c1-5-7(3)9(10)11-8(4)6-2/h5,8H,6H2,1-4H3/b7-5+
• InChI Key： UKJTZSWULQNVJI-FNORWQNLSA-N
• SMILES： O(C(/C(=C/C)/C)=O)C(C)CC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.889 g/mL at 25 °C(lit.)
• Boiling Point: 84.5 °C27 mm Hg(lit.)
• Flash Point: 151 °F
• Refractive Index: n20/D 1.435(lit.)
• PSA: 26.3
• LogP: 2.29430
• Solubility: Not available

2-Butenoic acid,2-methyl-, 1-methylpropyl ester, (2E)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters